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Compound of Interest

Compound Name: C18(Plasm) LPE

Cat. No.: B6595056

For researchers, scientists, and professionals in drug development, a precise understanding of
molecular structures is paramount. This guide provides a detailed examination of the structure
of C18(Plasm) LPE, a specific type of lysoplasmalogen.

Nomenclature and Synonyms

C18(Plasm) LPE is scientifically known as 1-O-1'-(Z)-octadecenyl-2-hydroxy-sn-glycero-3-
phosphoethanolamine.[1][2][3] It is also referred to by several synonyms, including:

PE(18:1p/0:0)[1][4]

PE(P-18:0/0:0)[5]

C18(Plasm) LPE[1][4][5]

1-(1Z-octadecenyl)-sn-glycero-3-phosphoethanolamine[5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of C18(Plasm) LPE is presented in the
table below.
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Property Value Source
Molecular Formula C23H48NO6P [1112]
Molecular Weight 465.60 g/mol

Exact Mass 465.32192525 Da [5]
Appearance Powder [1]
Purity >99% [1][2]
Storage Temperature -20°C [1112]
CAS Number 174062-73-8 [11[4]

Core Structure

C18(Plasm) LPE belongs to the class of glycerophospholipids, specifically, it is a
lysoplasmalogen.[6][7] Plasmalogens are a unique group of phospholipids characterized by a
vinyl ether linkage at the sn-1 position of the glycerol backbone.[6][8] The "lyso-" prefix
indicates the absence of a fatty acyl chain at the sn-2 position.

The structure of C18(Plasm) LPE is composed of three main components:
e A Glycerol Backbone: A three-carbon molecule that forms the central framework of the lipid.

e An 18-Carbon Alkyl Chain: This chain is attached to the sn-1 position of the glycerol
backbone via a vinyl ether linkage with a cis (Z) configuration of the double bond.

e A Phosphoethanolamine Head Group: This polar group is attached to the sn-3 position of the
glycerol backbone.

The sn-2 position of the glycerol backbone has a hydroxyl (-OH) group, which is characteristic
of lysophospholipids.

Structural Diagram

To visually represent the molecular structure and the connectivity of its components, the
following diagram is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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